N-benzyl-6-chloro-N-[(oxan-4-yl)methyl]pyridine-3-carboxamide

• IUPAC Name: N-benzyl-6-chloro-N-(oxan-4-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C19H21ClN2O2/c20-18-7-6-17(12-21-18)19(23)22(13-15-4-2-1-3-5-15)14-16-8-10-24-11-9-16/h1-7,12,16H,8-11,13-14H2
• InChI Key: LNCPXOXDLLNJMR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CN(CC2=CC=CC=C2)C(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

“N-benzyl-6-chloro-N-[(oxan-4-yl)methyl]pyridine-3-carboxamide” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom. The compound also has a benzyl group (a benzene ring attached to a CH2 group), a chloro group (Cl), and a carboxamide group (CONH2) attached to the pyridine ring. The oxan-4-ylmethyl group indicates the presence of an oxane (a five-membered ring containing four carbon atoms and one oxygen atom) attached via a methylene group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyridine ring, being aromatic, would contribute to the compound’s stability. The different functional groups attached to the ring would influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the pyridine ring and the various functional groups. For example, the pyridine ring could undergo electrophilic aromatic substitution reactions. The carboxamide group could participate in various reactions involving the carbonyl group or the amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, solubility, melting point, boiling point, and stability would depend on the nature and arrangement of its atoms and functional groups.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising biological activity, it could be further studied as a potential drug. Alternatively, if it has interesting chemical reactivity, it could be used in synthetic chemistry.